Cas no 26328-59-6 (Methanone, (4-isothiocyanatophenyl)phenyl-)

• Product Name: Methanone, (4-isothiocyanatophenyl)phenyl-
• CAS No: 26328-59-6
• MF: C₁₄H₉NOS
• MW: 239.292361974716
• MDL: MFCD00467625
• CID: 852162
• PubChem ID: 11436384
• Update Time: 2025-11-02

Methanone, (4-isothiocyanatophenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-isothiocyanatophenyl)phenyl-
• Benzophenone-4-isothiocyanate
• 4-Benzoyl-phenylisothiocyanat
• 4-Benzoyl-phenylsenfoel
• 4-Isothiocyanato-benzophenon
• 4-isothiocyanatobenzophenone
• 4-isothiocyanato-benzophenone
• 4-Thiocarbonylamino-benzophenon
• AG-E-82633
• AGN-PC-0092QQ
• benzophenone 4-isothiocyanate
• CTK0I6215
• Benzophenone, 4-hydroxy-, isothiocyanate
• (4-isothiocyanatophenyl)-phenylmethanone
• 4-Benzoylphenyl isothiocyanate
• (4-isothiocyanatophenyl)(phenyl)methanone
• SCHEMBL635606
• 26328-59-6
• 4-ISOTHIOCYANOBENZOPHENONE
• 822NDN9MZT
• AS-77785
• J-016383
• DTXSID50465842
• (4-Isothiocyanatophenyl)phenylmethanone

• MDL： MFCD00467625
• Inchi： 1S/C14H9NOS/c16-14(11-4-2-1-3-5-11)12-6-8-13(9-7-12)15-10-17/h1-9H
• InChI Key： FMSYGGOEIOBUOR-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 239.04048508g/mol
• Monoisotopic Mass: 239.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• Density: 1.2833 (rough estimate)
• Refractive Index: 1.7500 (estimate)

Methanone, (4-isothiocyanatophenyl)phenyl- Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Methanone, (4-isothiocyanatophenyl)phenyl-

Methanone, (4-isothiocyanatophenyl)phenyl- (CAS No. 26328-59-6): A Comprehensive Overview

Methanone, (4-isothiocyanatophenyl)phenyl- (CAS No. 26328-59-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to as 4-isothiocyanatophenyl phenyl methanone, belongs to the class of aromatic ketones and is characterized by the presence of an isothiocyanate functional group. Its molecular structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in Methanone, (4-isothiocyanatophenyl)phenyl- can be attributed to its role in click chemistry and bioconjugation, which are among the most trending topics in modern chemical research. Researchers are increasingly exploring its potential in drug discovery and biomolecular labeling, as the isothiocyanate group readily reacts with amines to form stable thiourea linkages. This property is particularly useful in the design of targeted therapies and diagnostic agents, aligning with the current focus on personalized medicine and precision healthcare.

From a chemical perspective, Methanone, (4-isothiocyanatophenyl)phenyl- exhibits a molecular weight of 239.29 g/mol and a distinct melting point range, making it suitable for various synthetic applications. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane enhances its utility in laboratory settings. The compound's stability under controlled conditions ensures its reliability as a building block in complex organic transformations, a feature highly valued in medicinal chemistry and material science.

The applications of Methanone, (4-isothiocyanatophenyl)phenyl- extend beyond traditional chemistry. In the field of biotechnology, it is employed in the modification of proteins and peptides, enabling the development of novel bioconjugates for therapeutic and diagnostic purposes. Recent studies have highlighted its potential in cancer research, where it is used to create targeted drug delivery systems. This aligns with the increasing demand for innovative cancer treatments, a topic frequently searched in scientific and medical communities.

Market trends indicate a rising demand for Methanone, (4-isothiocyanatophenyl)phenyl-, driven by advancements in pharmaceutical R&D and the expanding biotech industry. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of research institutions and pharmaceutical companies. The compound's role in green chemistry initiatives is also noteworthy, as it contributes to the development of sustainable synthetic routes, a key concern in contemporary chemical industries.

Safety and handling of Methanone, (4-isothiocyanatophenyl)phenyl- require adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers often inquire about its compatibility with other reagents, a common question in online forums and scientific databases. The compound's reactivity with nucleophiles is well-documented, making it a predictable and controllable reagent in synthetic workflows.

In summary, Methanone, (4-isothiocyanatophenyl)phenyl- (CAS No. 26328-59-6) represents a versatile and valuable chemical entity with broad applications in modern science. Its relevance in drug development, bioconjugation, and material innovation positions it as a compound of significant interest. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow, making it a key player in the future of chemical and biological sciences.